Hydroxyl radical
Catalog No.
S584544
CAS No.
3352-57-6
M.F
H2O
M. Wt
18.015 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
3352-57-6
Product Name
Hydroxyl radical
IUPAC Name
oxidane
Molecular Formula
H2O
Molecular Weight
18.015 g/mol
InChI
InChI=1S/H2O/h1H2
InChI Key
XLYOFNOQVPJJNP-UHFFFAOYSA-N
SMILES
[OH]
Solubility
Completely miscible
Water dissolves some amount of virtually every solid or gas with wich it comes in contact.
Very soluble in ethanol, methanol, acetone
55.5 mol/L
Water dissolves some amount of virtually every solid or gas with wich it comes in contact.
Very soluble in ethanol, methanol, acetone
55.5 mol/L
Synonyms
Hydroxyl Radical
Canonical SMILES
O
Description
Water appears as a clear, nontoxic liquid composed of hydrogen and oxygen, essential for life and the most widely used solvent. Include water in a mixture to learn how it could react with other chemicals in the mixture.
Water is an oxygen hydride consisting of an oxygen atom that is covalently bonded to two hydrogen atoms It has a role as an amphiprotic solvent, a member of greenhouse gas, a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is an oxygen hydride, a mononuclear parent hydride and an inorganic hydroxy compound. It is a conjugate base of an oxonium. It is a conjugate acid of a hydroxide.
Water (chemical formula: H2O) is a transparent fluid which forms the world's streams, lakes, oceans and rain, and is the major constituent of the fluids of organisms. As a chemical compound, a water molecule contains one oxygen and two hydrogen atoms that are connected by covalent bonds. Water is a liquid at standard ambient temperature and pressure, but it often co-exists on Earth with its solid state, ice; and gaseous state, steam (water vapor).
Water is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Water is a natural product found in Maclura pomifera, Euonymus hamiltonianus, and other organisms with data available.
Water is h2O, a clear, colorless, odorless, tasteless liquid that freezes into ice below 0 degrees centigrade and boils above 100 degrees centigrade.
A clear, odorless, tasteless liquid that is essential for most animal and plant life and is an excellent solvent for many substances. The chemical formula is hydrogen oxide (H2O). (McGraw-Hill Dictionary of Scientific and Technical Terms, 4th ed)
See also: Sterile water for injection (has subclass); Sterile water for irrigation (has subclass); Purified Water (has subclass) ... View More ...
Water is an oxygen hydride consisting of an oxygen atom that is covalently bonded to two hydrogen atoms It has a role as an amphiprotic solvent, a member of greenhouse gas, a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is an oxygen hydride, a mononuclear parent hydride and an inorganic hydroxy compound. It is a conjugate base of an oxonium. It is a conjugate acid of a hydroxide.
Water (chemical formula: H2O) is a transparent fluid which forms the world's streams, lakes, oceans and rain, and is the major constituent of the fluids of organisms. As a chemical compound, a water molecule contains one oxygen and two hydrogen atoms that are connected by covalent bonds. Water is a liquid at standard ambient temperature and pressure, but it often co-exists on Earth with its solid state, ice; and gaseous state, steam (water vapor).
Water is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Water is a natural product found in Maclura pomifera, Euonymus hamiltonianus, and other organisms with data available.
Water is h2O, a clear, colorless, odorless, tasteless liquid that freezes into ice below 0 degrees centigrade and boils above 100 degrees centigrade.
A clear, odorless, tasteless liquid that is essential for most animal and plant life and is an excellent solvent for many substances. The chemical formula is hydrogen oxide (H2O). (McGraw-Hill Dictionary of Scientific and Technical Terms, 4th ed)
See also: Sterile water for injection (has subclass); Sterile water for irrigation (has subclass); Purified Water (has subclass) ... View More ...
The hydroxyl radical, denoted as •OH, is a highly reactive species characterized by its unpaired electron, which makes it an exceptional oxidizing agent. It plays a crucial role in various chemical and biological processes due to its ability to react with a wide range of organic and inorganic compounds. The radical is often referred to as the "detergent of the atmosphere" because of its significant role in atmospheric chemistry, particularly in the degradation of pollutants and greenhouse gases such as methane and ozone . Hydroxyl radicals are typically generated through processes like photolysis of water vapor and hydrogen peroxide, as well as in Fenton reactions involving ferrous ions and hydrogen peroxide .
, primarily oxidation processes. They can abstract hydrogen atoms from organic compounds, leading to the formation of alkyl radicals:
This reaction initiates further oxidation pathways, including the formation of peroxy radicals when alkyl radicals react with oxygen:
Hydroxyl radicals also engage in complex reactions with various substrates, leading to products such as alcohols, carbonyl compounds, and organic peroxides . Their rapid reaction rates often dictate the atmospheric lifetimes of many pollutants .
Hydroxyl radicals can be synthesized through several methods:
- Fenton Reaction: The reaction between ferrous ions (Fe²⁺) and hydrogen peroxide (H₂O₂) generates hydroxyl radicals:
- Photolysis: Exposure of hydrogen peroxide or water vapor to ultraviolet light leads to the formation of hydroxyl radicals.
- Radiolysis: High-energy radiation can dissociate water molecules to form hydroxyl radicals.
Hydroxyl radicals have diverse applications across various fields:
- Environmental Chemistry: They are crucial for the degradation of pollutants in the atmosphere and are involved in the natural cleansing processes.
- Water Treatment: Hydroxyl radicals are utilized in advanced oxidation processes for removing contaminants from wastewater.
- Industrial Processes: They play a role in polymerization reactions and can be used for surface modification.
- Medical
Research has focused on understanding how hydroxyl radicals interact with different chemical species. Studies indicate that their reactivity varies significantly depending on environmental conditions such as pH and temperature. For instance, interactions with iron oxide nanoparticles have been shown to enhance hydroxyl radical generation under specific conditions . Additionally, their role in atmospheric chemistry highlights their interactions with volatile organic compounds and greenhouse gases, influencing climate dynamics .
Several compounds exhibit similar properties or reactivity patterns to hydroxyl radicals:
| Compound | Structure | Reactivity | Unique Features |
|---|---|---|---|
| Hydroperoxy Radical | HO₂• | Moderate | Acts as a precursor to hydroxyl radicals |
| Superoxide Radical | O₂•⁻ | High | Less stable than hydroxyl radical; involved in redox reactions |
| Peroxy Radical | RO₂• | High | Formed from alkyl radicals; involved in chain reactions |
| Alkoxyl Radical | R•O | Moderate | Derived from alcohols; participates in polymerization |
| Singlet Oxygen | ¹O₂ | Moderate | Reactive form of oxygen; involved in photosensitization |
Hydroxyl radical stands out due to its unparalleled oxidative potential and its central role in both atmospheric chemistry and biological systems. Its unique ability to initiate radical chain reactions makes it crucial for understanding both environmental processes and health-related oxidative mechanisms .
Physical Description
Water appears as a clear, nontoxic liquid composed of hydrogen and oxygen, essential for life and the most widely used solvent. Include water in a mixture to learn how it could react with other chemicals in the mixture.
Liquid
Clear colorless odorless liquid; [NTP]
Liquid
Clear colorless odorless liquid; [NTP]
Color/Form
Colorless liquid
Liquid
Liquid
XLogP3
-0.5
Hydrogen Bond Acceptor Count
1
Hydrogen Bond Donor Count
1
Exact Mass
18.010564683 g/mol
Monoisotopic Mass
18.010564683 g/mol
Boiling Point
212 °F at 760 mmHg
99.974 °C
99.974 °C
Heavy Atom Count
1
Taste
Tasteless
Density
1
0.9950 g/cu cm at 25 °C
Chemical and physical properties[Table#8152]
Expands on freezing. Temp of max density 3.98 °C. density: 1.000000g/mL at 3.98 °C; 0.917 g/cc at 0 °C (ice); 0.999868 at 0 °C/4 °C (liquid)
Weight of sea water: approximately 63.93 lb/cu ft at 15 °C; density of sea water: approximately 1.025 g/cu cm at 25 °C
Ice Properties[Table#8154]
0.9950 g/cu cm at 25 °C
Chemical and physical properties[Table#8152]
Expands on freezing. Temp of max density 3.98 °C. density: 1.000000g/mL at 3.98 °C; 0.917 g/cc at 0 °C (ice); 0.999868 at 0 °C/4 °C (liquid)
Weight of sea water: approximately 63.93 lb/cu ft at 15 °C; density of sea water: approximately 1.025 g/cu cm at 25 °C
Ice Properties[Table#8154]
Odor
Odorless
Melting Point
32 °F
0 °C
0 °C
UNII
059QF0KO0R
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Drug Indication
For diluting or dissolving drugs for intravenous, intramuscular or subcutaneous injection, according to instructions of the manufacturer of the drug to be administered.
FDA Label
FDA Label
Vapor Pressure
23.75 [mmHg]
VP: 760 mm Hg at 100 °C
VP: 611.657 Pa at 273.16 K
VP: 760 mm Hg at 100 °C
VP: 611.657 Pa at 273.16 K
Absorption Distribution and Excretion
Tritium radioactivity in mouse fetus taken from the pregnant female mouse which had been given tritium containing drinking water was measured to estimate the absorbed radiation dose from the incorporated tritium. BC3F1 female mice mated with ICR male were given drinking water containing various concentrations of tritium for whole pregnant period, from the morning when the vaginal plug was observed to the day just before term. At various times of the pregnant period, blood and fetuses were taken from the female mice to measure the tritium concentration using a Packard model of sample oxidizer. The absorbed radiation dose of the fetus from the incorporated tritium was estimated on the basis of the tritium concentration measured. The tritium concentration of the embryos increased gradually from the first pregnant day to reach the plateau level at the 7 to 9th day. The estimated radiation dose increased almost linearly depending on the tritium concentration in the drinking water. /Tritium containing drinking water/
Wikipedia
Water
Use Classification
EPA Safer Chemical Functional Use Classes -> Solvents
Safer Chemical Classes -> Green circle - The chemical has been verified to be of low concern
Fragrance Ingredients
Cosmetics -> Solvent
Safer Chemical Classes -> Green circle - The chemical has been verified to be of low concern
Fragrance Ingredients
Cosmetics -> Solvent
Methods of Manufacturing
Derivation: (1) Oxidation of hydrogen; (2) end product of combustion; (3) end product of acid-base reaction; (4) end product of condensation reaction.
General Manufacturing Information
Construction
Wood Product Manufacturing
All Other Basic Inorganic Chemical Manufacturing
Petroleum Lubricating Oil and Grease Manufacturing
Water: ACTIVE
Some bottled waters contain fluoride, and some do not. Fluoride can occur naturally in source waters used for bottling or be added. Most bottled waters contain fluoride at levels that are less than optimal for good oral health.
People with compromised immune systems may want to take special precautions with the water they drink. In healthy individuals, the parasite Cryptosporidium can cause illness; however, for those with weakened immune systems, it can cause severe illness and possibly death. Look for bottled water treatments that protect against Cryptosporidium, which include: Reverse Osmosis Distillation Filtration with an absolute 1 micron filter.
The proper amount of fluoride from infancy through old age helps prevent and control tooth decay. Community water fluoridation is a widely accepted practice for preventing and controlling tooth decay by adjusting the concentration of fluoride in the public water supply
According to the EPA, approximately 286 million Americans receive their tap water from a community water system. These public water systems are monitored and regulated as set by the EPA. An estimated 15% of Americans, or about 45 million people, get their water from private ground water wells that are not subject to EPA regulations. Private ground water wells can provide safe, clean water. However, well water can also become contaminated, leading to illness. It is the responsibility of well owners to maintain and treat their well.
For more General Manufacturing Information (Complete) data for Water (10 total), please visit the HSDB record page.
Wood Product Manufacturing
All Other Basic Inorganic Chemical Manufacturing
Petroleum Lubricating Oil and Grease Manufacturing
Water: ACTIVE
Some bottled waters contain fluoride, and some do not. Fluoride can occur naturally in source waters used for bottling or be added. Most bottled waters contain fluoride at levels that are less than optimal for good oral health.
People with compromised immune systems may want to take special precautions with the water they drink. In healthy individuals, the parasite Cryptosporidium can cause illness; however, for those with weakened immune systems, it can cause severe illness and possibly death. Look for bottled water treatments that protect against Cryptosporidium, which include: Reverse Osmosis Distillation Filtration with an absolute 1 micron filter.
The proper amount of fluoride from infancy through old age helps prevent and control tooth decay. Community water fluoridation is a widely accepted practice for preventing and controlling tooth decay by adjusting the concentration of fluoride in the public water supply
According to the EPA, approximately 286 million Americans receive their tap water from a community water system. These public water systems are monitored and regulated as set by the EPA. An estimated 15% of Americans, or about 45 million people, get their water from private ground water wells that are not subject to EPA regulations. Private ground water wells can provide safe, clean water. However, well water can also become contaminated, leading to illness. It is the responsibility of well owners to maintain and treat their well.
For more General Manufacturing Information (Complete) data for Water (10 total), please visit the HSDB record page.
Interactions
Because groundwater contamination is an important environmental concern, we examined the hepatic and renal effects of repeated exposure to a mixture of 25 chemicals frequently found in groundwater near hazardous-waste disposal sites and the effect of such exposure on carbon tetrachloride (CCI4) toxicity. Adult male F-344 rats received ad libitum deionized water and feed (Ad Lib Water) or ad libitum 10% MIX (referring to 10% of a technically achievable stock mixture) and feed for 14 d. Because exposure to the 25-chemical mixture via the drinking water resulted in decreased water and feed consumption, restricted deionized water and feed controls (Restricted Water) were included. On d 14, rats were gavaged with 0, 0.0375, 0.05, 0.075 or 0.15 mL CCl4/kg, and hepatic and renal toxicity assessed 24 hr later. Little or no hepatic and renal toxicity was observed in rats exposed to 10% MIX alone. No hepatic or renal lesions occurred that could be attributed to 10% MIX alone. Slight but statistically significant alterations, of uncertain biological significance, resulted from the water treatments: 10% MIX increased alanine aminotransferase, urea nitrogen (BUN), and BUN/creatinine ratio; Restricted Water increased 5'-nucleotidase and decreased alkaline phosphatase. Relative kidney weight was increased by both 10% MIX and Restricted Water. CCI4 resulted in significant dosage-dependent hepatotoxicity in all three water treatment groups but had little or no effect on renal indicators of toxicity. Relative to Ad Lib Water, significantly greater hepatotoxicity occurred in both 10% MIX and Restricted Water rats. The response to CCI4 in the Restricted Water rats was similar to that of 10% MIX rats, indicating that a substantial portion of the effect of 10% MIX on CCI4 hepatotoxicity is due to decreased water and feed intake.
Dates
Modify: 2024-02-18
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